Cas no 654057-98-4 (Tri-n-butylethylphosphonium ethyl sulfate)

• Product Name: Tri-n-butylethylphosphonium ethyl sulfate
• CAS No: 654057-98-4
• MF: C₁₆H₃₇O₄PS
• MW: 356.501345396042
• CID: 92971
• PubChem ID: 57352242
• Update Time: 2025-06-08

Tri-n-butylethylphosphonium ethyl sulfate Chemical and Physical Properties

Names and Identifiers

• Tri-n-butylethylphosphonium ethyl sulfate
• ethyl sulfate,tributyl(ethyl)phosphanium
• ETHYLTRIBUTYLPHOSPHONIUM ETHYL SULFATE
• Phosphonium,tributylethyl-,ethyl sulfate
• tributyl(ethyl)phosphonium ethyl sulfate
• 654057-98-4
• ethyl sulfate;tributyl(ethyl)phosphanium
• tributyl(ethyl)phosphanium ethyl sulfate
• FT-0734534
• ETHYLTRIBUTYLPHOSPHONIUMETHYLSULFATE
• SCHEMBL4423161
• DTXSID00722477
• DB-009743

• MDL： MFCD07368356
• Inchi： 1S/C14H32P.C2H6O4S/c1-5-9-12-15(8-4,13-10-6-2)14-11-7-3;1-2-6-7(3,4)5/h5-14H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： QJCUDXVZCDWPLC-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.[P+](CC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 356.21500
• Monoisotopic Mass: 356.21501783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: Orange liquid
• PSA: 88.40000
• LogP: 5.98810
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Tri-n-butylethylphosphonium ethyl sulfate

Introduction to Tri-n-butylethylphosphonium ethyl sulfate (CAS No. 654057-98-4)

Tri-n-butylethylphosphonium ethyl sulfate (CAS No. 654057-98-4) is a versatile ionic liquid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including chemical synthesis, catalysis, and material science. This compound is characterized by its excellent thermal stability, low volatility, and high ionic conductivity, making it a valuable candidate for numerous industrial and research applications.

The molecular structure of Tri-n-butylethylphosphonium ethyl sulfate consists of a cationic part, tri-n-butylethylphosphonium, and an anionic part, ethyl sulfate. The cation is derived from phosphorus, which is bonded to four alkyl groups (three n-butyl groups and one ethyl group), while the anion is the ethyl sulfate ion. This combination results in a compound with a low melting point, typically below room temperature, which is a defining characteristic of ionic liquids.

One of the key advantages of Tri-n-butylethylphosphonium ethyl sulfate is its excellent solvating ability. It can dissolve a wide range of organic and inorganic compounds, making it an ideal medium for various chemical reactions. This property has been leveraged in the development of new catalytic systems, where the ionic liquid serves as both a solvent and a catalyst support. Recent studies have shown that Tri-n-butylethylphosphonium ethyl sulfate can enhance the activity and selectivity of catalysts in reactions such as hydrogenation, oxidation, and esterification.

In the field of material science, Tri-n-butylethylphosphonium ethyl sulfate has been explored for its potential in the synthesis of advanced materials. Its low viscosity and high thermal stability make it suitable for use in electrochemical processes, such as electrodeposition and battery electrolytes. Researchers have demonstrated that ionic liquids like Tri-n-butylethylphosphonium ethyl sulfate can improve the performance of lithium-ion batteries by enhancing ion transport and reducing interfacial resistance.

The environmental impact of ionic liquids is another area of active research. Unlike traditional organic solvents, which can be volatile and toxic, ionic liquids are generally non-volatile and have low vapor pressure. This makes them more environmentally friendly alternatives in many industrial processes. However, the biodegradability and toxicity of specific ionic liquids are still under investigation. Studies on Tri-n-butylethylphosphonium ethyl sulfate have shown promising results in terms of its low toxicity and minimal environmental impact.

In addition to its applications in chemical synthesis and material science, Tri-n-butylethylphosphonium ethyl sulfate has also been studied for its potential use in pharmaceuticals. Ionic liquids have been explored as novel drug delivery systems due to their ability to enhance the solubility and bioavailability of poorly soluble drugs. While more research is needed to fully understand the pharmacological properties of Tri-n-butylethylphosphonium ethyl sulfate, preliminary studies suggest that it could be a valuable component in future drug formulations.

The synthesis of Tri-n-butylethylphosphonium ethyl sulfate involves several steps. The first step typically involves the preparation of the phosphonium salt by reacting tri-n-butylethanol with phosphorus trichloride or phosphorus pentachloride. The resulting phosphonium chloride is then reacted with sodium ethoxide to form the desired ionic liquid. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, Tri-n-butylethylphosphonium ethyl sulfate (CAS No. 654057-98-4) is a promising compound with a wide range of applications in chemical synthesis, catalysis, material science, and pharmaceuticals. Its unique properties, including excellent thermal stability, low volatility, high ionic conductivity, and solvating ability, make it a valuable tool for researchers and industrialists alike. As ongoing research continues to uncover new possibilities for this ionic liquid, its importance in various scientific fields is likely to grow even further.